
Safety data sheet (SDS) and handling
information for Timiperone-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Timiperone-d4

Cat. No.: B15556461 Get Quote

An In-Depth Technical Guide to the Safe Handling of Timiperone-d4

This guide provides comprehensive safety data and handling information for Timiperone-d4, a

deuterated analog of Timiperone. The information presented is primarily based on the safety

data for the parent compound, Timiperone, and should be used as a reference for laboratory

safety protocols. This document is intended for researchers, scientists, and professionals in the

field of drug development.

Chemical and Physical Properties
Timiperone-d4 is a labeled form of Timiperone, a butyrophenone derivative with neuroleptic

and antipsychotic properties.[1] The deuteration is typically on the benzimidazolone ring.
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Property Value Source

Molecular Formula C22H20D4FN3OS [2]

Molecular Weight 401.53 g/mol [2]

Alternate Name

4-[4-(2,3-Dihydro-2-thioxo-1H-

(benzimidazol-d4)-1-yl)-1-

piperidinyl]-1-(4-

fluorophenyl)-1-butanone

[2]

Parent Compound CAS 57648-21-2 [3][4]

Parent Compound MW 397.51 g/mol [1][4]

Parent Compound Formula C22H24FN3OS [1][4][5]

Hazard Identification and Safety Precautions
Timiperone is classified as toxic if swallowed.[3] Appropriate personal protective equipment

(PPE) should be worn when handling this compound.

Hazard Precautionary Statement

Acute Oral Toxicity H301: Toxic if swallowed.[3]

Pictogram GHS06 (Skull and crossbones)[3]

Signal Word Danger[3]

General Handling Precautions:

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Use in a well-ventilated area.[3]

Take precautionary measures against static discharge.[3]
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Wear protective gloves, eye protection, and face protection.[3]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Timiperone-d4 and ensure

the safety of laboratory personnel.

Aspect Recommendation

Storage
Store locked up.[3] Keep container tightly closed

in a dry and well-ventilated place.

Personal Protective Equipment

Eye/face protection, skin protection (gloves),

and respiratory protection (particulate filter

device EN 143) are recommended.[3]

Fire-Fighting Measures

Use water, foam, or ABC powder as suitable

extinguishing media.[3] Do not use a water jet.

[3] Hazardous combustion products include

nitrogen oxides, carbon monoxide, carbon

dioxide, and sulfur oxides.[3]

Accidental Release

Take up mechanically and place in appropriate

containers for disposal.[3] Ventilate the affected

area.[3] Avoid release to the environment.[3]

Toxicological and Ecological Information
The toxicological data is based on the parent compound, Timiperone.

Data Point Value

Acute Toxicity (Oral) LD50 Rat: 815 mg/kg

Environmental Precautions:

Do not empty into drains.[3]

Avoid release to the environment.[3]
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Keep away from drains, surface water, and groundwater.[3]

Experimental Protocols: A General Workflow
While specific experimental protocols for Timiperone-d4 are not readily available, its primary

use is as an internal standard in quantitative bioanalysis (e.g., LC-MS/MS) for pharmacokinetic

studies or as a tracer in receptor binding assays. Below is a generalized workflow for a

pharmacokinetic study using Timiperone-d4.

General Pharmacokinetic Study Workflow
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Caption: General workflow for a pharmacokinetic study using Timiperone-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15556461?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Logical Relationships
Timiperone is a butyrophenone antipsychotic.[1] While the precise signaling pathways involving

Timiperone are complex and not fully elucidated in the provided search results, its mechanism

of action is generally understood to involve the antagonism of dopamine D2 and serotonin 5-

HT2A receptors. A simplified logical diagram of this antagonism is presented below.

Timiperone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Timiperone Datasheet DC Chemicals [dcchemicals.com]

2. scbt.com [scbt.com]

3. chemos.de [chemos.de]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://dcchemicals.com/product_show-Timiperone.html?datasheet=datasheet
https://www.benchchem.com/product/b15556461?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556461?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-Timiperone.html?datasheet=datasheet
https://www.scbt.com/p/timiperone-d4-major
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Timiperone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com
[pharmacompass.com]

5. Timiperone | C22H24FN3OS | CID 3033151 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safety data sheet (SDS) and handling information for
Timiperone-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556461#safety-data-sheet-sds-and-handling-
information-for-timiperone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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